Cas no 2034473-54-4 (N-2-(cyclohex-1-en-1-yl)ethyl-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034473-54-4
• MF: C₁₇H₂₅N₃O
• MW: 287.3999
• CID: 5352045
• Update Time: 2025-07-01

N-2-(cyclohex-1-en-1-yl)ethyl-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohexen-1-yl)ethyl]-2-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• N-2-(cyclohex-1-en-1-yl)ethyl-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C17H25N3O/c1-12-19-15-8-7-14(11-16(15)20-12)17(21)18-10-9-13-5-3-2-4-6-13/h5,14H,2-4,6-11H2,1H3,(H,18,21)(H,19,20)
• InChI Key： GDVXYQQTFBXJIX-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C(C([H])([H])[H])N2[H])N([H])C([H])([H])C([H])([H])C1=C([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• XLogP3: 2.5
• Topological Polar Surface Area: 57.8

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

N-2-(cyclohex-1-en-1-yl)ethyl-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

N-2-(cyclohex-1-en-1-yl)ethyl-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is a highly specialized organic compound with the CAS number 2034473-54-4. This compound belongs to the class of benzodiazoles, which are known for their unique structural properties and diverse applications in various fields of chemistry and materials science. The molecule features a cyclohexenyl group attached to an ethylenediamine moiety, which is further connected to a benzodiazole ring system. This combination of functional groups imparts the compound with intriguing electronic and steric properties, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic applications. The benzodiazole core is known for its strong electron-withdrawing capabilities, which can significantly influence the electronic properties of the molecule. Researchers have explored its role in designing organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to modulate charge transport properties is highly valued. The integration of the cyclohexenyl group introduces additional flexibility and conjugation pathways, further enhancing its suitability for these applications.

In addition to its electronic properties, this compound has shown promise in the field of drug delivery systems. The carboxamide group at the 5-position of the benzodiazole ring can act as a versatile platform for attaching various bioactive molecules or targeting ligands. Recent investigations have demonstrated its potential as a carrier for anticancer drugs, where its biocompatibility and controlled drug release capabilities are advantageous. The compound's ability to form stable complexes with hydrophobic drugs has been particularly noted in preclinical studies.

The synthesis of N-2-(cyclohexenyl)ethyl...carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the benzodiazole ring through a condensation reaction, followed by selective alkylation to introduce the cyclohexenyl group. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity. These advancements have made it feasible to scale up production for both research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under aerobic conditions, it undergoes gradual degradation via hydrolytic pathways, minimizing its persistence in natural ecosystems. This property is particularly important for applications in biomedical fields where environmental safety is a critical concern.

Looking ahead, ongoing research is focused on exploring new functionalizations of this compound to expand its utility across different domains. For instance, efforts are being made to incorporate it into bioimaging agents due to its potential for fluorescence under specific wavelengths. Additionally, its role as a catalyst in organic reactions is being investigated, leveraging its unique electronic structure to facilitate challenging transformations.

In conclusion, N-2-(cyclohexenyl)ethyl...carboxamide (CAS No: 2034473) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. Its combination of structural versatility and functional diversity continues to drive innovative research directions, positioning it as a key player in future advancements in materials science and biotechnology.